Cas no 1268334-90-2 (tert-butyl 6-(aminomethyl)-1,4-oxazepane-4-carboxylate)

Tert-butyl 6-(aminomethyl)-1,4-oxazepane-4-carboxylate is a versatile organic compound with a 1,4-oxazepane ring structure. This compound exhibits excellent stability and solubility in organic solvents, making it suitable for various chemical reactions. Its unique structure provides high reactivity and specificity, facilitating efficient synthesis of complex organic molecules. The presence of the tert-butyl group offers additional stability and resistance to degradation, enhancing the product's shelf life.

tert-butyl 6-(aminomethyl)-1,4-oxazepane-4-carboxylate structure

1268334-90-2 structure

Product Name:tert-butyl 6-(aminomethyl)-1,4-oxazepane-4-carboxylate

CAS No:1268334-90-2

MF:C₁₁H₂₂N₂O₃

MW:230.303983211517

MDL:MFCD18447657

CID:2769272

PubChem ID:53230231

Update Time:2025-07-20

tert-butyl 6-(aminomethyl)-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 6-(aminomethyl)-1,4-oxazepane-4-carboxylate
- MFCD18447657
- SCHEMBL21193411
- EN300-4350192
- AKOS027254491
- DTXCID70643584
- FB170572
- TERT-BUTYL6-(AMINOMETHYL)-1,4-OXAZEPANE-4-CARBOXYLATE
- 1268334-90-2
- AS-41635
- 871-416-5
- DTXSID70692835
- 6-(Aminomethyl)-4-Boc-1,4-oxazepane
- CS-0216450
- MDL： MFCD18447657
- Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(14)13-4-5-15-8-9(6-12)7-13/h9H,4-8,12H2,1-3H3
- InChI Key： CRSZXGHDSAVXGB-UHFFFAOYSA-N
- SMILES： O1CCN(C(=O)OC(C)(C)C)CC(CN)C1

Computed Properties

Exact Mass: 230.16304257Da
Monoisotopic Mass: 230.16304257Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 64.8Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 328.5±27.0 °C at 760 mmHg
Flash Point: 152.4±23.7 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 6-(aminomethyl)-1,4-oxazepane-4-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-butyl 6-(aminomethyl)-1,4-oxazepane-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449039862-1g	Tert-butyl 6-(aminomethyl)-1,4-oxazepane-4-carboxylate	1268334-90-2	95%	1g	576.45 USD	2021-06-15
TRC	T205530-10mg	tert-Butyl 6-(Aminomethyl)-1,4-oxazepane-4-carboxylate	1268334-90-2		10mg	$ 50.00	2022-06-03
TRC	T205530-50mg	tert-Butyl 6-(Aminomethyl)-1,4-oxazepane-4-carboxylate	1268334-90-2		50mg	$ 95.00	2022-06-03
TRC	T205530-100mg	tert-Butyl 6-(Aminomethyl)-1,4-oxazepane-4-carboxylate	1268334-90-2		100mg	$ 135.00	2022-06-03
abcr	AB294142-250 mg	tert-Butyl 6-(aminomethyl)-1,4-oxazepane-4-carboxylate, 90%; .	1268334-90-2	90%	250 mg	€357.80	2023-07-20
abcr	AB294142-1 g	tert-Butyl 6-(aminomethyl)-1,4-oxazepane-4-carboxylate, 90%; .	1268334-90-2	90%	1 g	€587.60	2023-07-20
Chemenu	CM284719-1g	tert-Butyl 6-(aminomethyl)-1,4-oxazepane-4-carboxylate	1268334-90-2	95%	1g	$437	2022-06-13
eNovation Chemicals LLC	Y1251470-1g	tert-butyl 6-(aminomethyl)-1,4-oxazepane-4-carboxylate	1268334-90-2	95%	1g	$280	2024-06-06
eNovation Chemicals LLC	Y1251470-5g	tert-butyl 6-(aminomethyl)-1,4-oxazepane-4-carboxylate	1268334-90-2	95%	5g	$2090	2023-09-04
Chemenu	CM284719-1g	tert-Butyl 6-(aminomethyl)-1,4-oxazepane-4-carboxylate	1268334-90-2	95%	1g	$410	2021-06-09